Cas no 477855-03-1 (2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile)

2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile is a specialized organic compound featuring a morpholine-substituted thiazole core conjugated with a malononitrile group. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry and materials science. The presence of the 2,6-dimethylmorpholino moiety enhances solubility and stability, while the thiazole-malononitrile conjugation offers strong electron-withdrawing characteristics, useful in designing optoelectronic materials or as an intermediate in heterocyclic synthesis. Its rigid framework and functional group compatibility make it suitable for applications requiring precise molecular tuning, such as organic semiconductors or pharmaceutical precursors. The compound’s well-defined reactivity profile ensures reproducibility in synthetic workflows.
2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile structure
477855-03-1 structure
Product Name:2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile
CAS No:477855-03-1
MF:
MW:
CID:4652501
Update Time:2025-06-08

2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile Chemical and Physical Properties

Names and Identifiers

    • 2-([2-(2,6-DIMETHYLMORPHOLINO)-1,3-THIAZOL-5-YL]METHYLENE)MALONONITRILE
    • 2-{[2-(2,6-dimethylmorpholin-4-yl)-1,3-thiazol-5-yl]methylidene}propanedinitrile
    • 2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile

2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D174200-0.5mg
2-{[2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-yl]methylene}malononitrile
477855-03-1
0.5mg
$ 50.00 2022-06-02
TRC
D174200-1mg
2-{[2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-yl]methylene}malononitrile
477855-03-1
1mg
$ 80.00 2022-06-02
TRC
D174200-2.5mg
2-{[2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-yl]methylene}malononitrile
477855-03-1
2.5mg
$ 155.00 2022-06-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00883932-1g
2-{[2-(2,6-dimethylmorpholin-4-yl)-1,3-thiazol-5-yl]methylidene}propanedinitrile
477855-03-1 90%
1g
¥4193.0 2024-04-18
A2B Chem LLC
AI72908-1mg
2-{[2-(2,6-dimethylmorpholin-4-yl)-1,3-thiazol-5-yl]methylidene}propanedinitrile
477855-03-1 >90%
1mg
$202.00 2023-12-30
A2B Chem LLC
AI72908-5mg
2-{[2-(2,6-dimethylmorpholin-4-yl)-1,3-thiazol-5-yl]methylidene}propanedinitrile
477855-03-1 >90%
5mg
$215.00 2023-12-30
A2B Chem LLC
AI72908-10mg
2-{[2-(2,6-dimethylmorpholin-4-yl)-1,3-thiazol-5-yl]methylidene}propanedinitrile
477855-03-1 >90%
10mg
$241.00 2023-12-30
A2B Chem LLC
AI72908-500mg
2-{[2-(2,6-dimethylmorpholin-4-yl)-1,3-thiazol-5-yl]methylidene}propanedinitrile
477855-03-1 >90%
500mg
$729.00 2023-12-30
A2B Chem LLC
AI72908-1g
2-{[2-(2,6-dimethylmorpholin-4-yl)-1,3-thiazol-5-yl]methylidene}propanedinitrile
477855-03-1 >90%
1g
$1313.00 2023-12-30

Additional information on 2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile

Professional Introduction to Compound with CAS No. 477855-03-1 and Product Name: 2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile

The compound with the CAS number 477855-03-1 and the product name 2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a thiazole core and a dimethylmorpholine substituent suggests a unique combination of pharmacophoric elements that may contribute to its biological activity.

Recent research in the area of heterocyclic compounds has highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a dimethylmorpholine group into the molecular framework of this compound may enhance its binding affinity to biological targets, thereby improving its pharmacological efficacy. This structural feature is particularly intriguing as morpholine derivatives are often associated with enhanced solubility and metabolic stability, which are critical factors in drug design.

The malononitrile moiety in the compound’s structure further contributes to its potential therapeutic applications. Malononitrile derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and signal transduction. The combination of these functional groups within the same molecule suggests that 2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile may exhibit multiple modes of action, making it a promising candidate for further investigation.

In the context of current pharmaceutical research, the development of multitargeted drugs has become a focal point due to their ability to modulate multiple pathways simultaneously. This compound’s unique structural features make it a candidate for such multitargeted approaches. The thiazole ring can interact with various biological targets, while the dimethylmorpholine and malononitrile groups may provide additional binding sites. This dual functionality could lead to the discovery of novel therapeutic agents with enhanced efficacy and reduced side effects.

Moreover, the synthesis of this compound represents a significant achievement in organic chemistry. The strategic placement of the dimethylmorpholine group on the thiazole ring requires precise synthetic methodologies to ensure optimal yield and purity. Advanced techniques such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions have been employed to construct this complex molecule. These synthetic strategies not only highlight the compound’s structural complexity but also demonstrate the advancements in synthetic organic chemistry that enable the creation of such intricate molecular architectures.

The potential biological activity of 2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile has prompted extensive computational studies to predict its interaction with biological targets. Molecular docking simulations have been performed to assess its binding affinity to enzymes and receptors involved in various disease pathways. These studies have revealed promising interactions with targets relevant to cancer, inflammation, and neurodegenerative disorders. The results suggest that this compound may serve as a valuable scaffold for further derivatization and optimization.

Recent experimental studies have begun to validate these computational findings by evaluating the in vitro activity of this compound against selected biological models. Preliminary results indicate that 2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile exhibits significant inhibitory effects on certain enzymes associated with inflammatory responses. These findings align well with the structural features that promote interactions with inflammatory pathways, reinforcing the hypothesis that this compound may have therapeutic potential in managing inflammatory diseases.

The development of new drug candidates is often hampered by issues related to bioavailability and metabolic stability. However, the structural features of this compound suggest that it may possess favorable pharmacokinetic properties. The presence of polar functional groups such as nitriles and morpholine rings can enhance solubility in aqueous environments, while aromatic rings can contribute to metabolic stability. These attributes are crucial for ensuring that the compound reaches its target site effectively and remains active within the physiological environment.

Future research directions for 477855-03-1 and its derivative 2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile include exploring its mechanism of action in detail and optimizing its chemical structure for improved efficacy and safety. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to elucidate its molecular interactions at an atomic level. Additionally, preclinical studies will be conducted to assess its pharmacokinetic profile and toxicity profile in animal models.

The significance of this compound extends beyond its immediate therapeutic applications; it also serves as a valuable tool for understanding fundamental aspects of drug design. The integration of multiple pharmacophoric elements into a single molecule provides insights into how different structural features can synergize to produce desired biological effects. Such knowledge is essential for developing next-generation drugs that are more effective and better tolerated by patients.

In conclusion,477855-03-1and its product name 2-{2-(2,6-Dimethylmorpholino)-1,3-thiazol-5-ylmethylene}malononitrile represent a promising advancement in pharmaceutical chemistry. Their unique structural features and potential biological activities make them attractive candidates for further research and development. As our understanding of drug design principles continues to evolve,compounds like these will play a crucial role in discovering new therapies that address unmet medical needs.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd